Cas no 1428378-55-5 (2-(2-fluorophenyl)-N-6-(1H-indol-1-yl)pyrimidin-4-ylacetamide)

• Product Name: 2-(2-fluorophenyl)-N-6-(1H-indol-1-yl)pyrimidin-4-ylacetamide
• CAS No: 1428378-55-5
• MF: C₂₀H₁₅FN₄O
• MW: 346.357707262039
• CID: 5915843
• PubChem ID: 71805472
• Update Time: 2025-05-24

2-(2-fluorophenyl)-N-6-(1H-indol-1-yl)pyrimidin-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenyl)-N-6-(1H-indol-1-yl)pyrimidin-4-ylacetamide
• 1428378-55-5
• F6433-0166
• N-(6-(1H-indol-1-yl)pyrimidin-4-yl)-2-(2-fluorophenyl)acetamide
• AKOS024557913
• VU0549000-1
• 2-(2-fluorophenyl)-N-(6-indol-1-ylpyrimidin-4-yl)acetamide
• 2-(2-fluorophenyl)-N-[6-(1H-indol-1-yl)pyrimidin-4-yl]acetamide

• Inchi： 1S/C20H15FN4O/c21-16-7-3-1-6-15(16)11-20(26)24-18-12-19(23-13-22-18)25-10-9-14-5-2-4-8-17(14)25/h1-10,12-13H,11H2,(H,22,23,24,26)
• InChI Key： HZHWFHUROWGULX-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CC(NC1=CC(=NC=N1)N1C=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 346.12298928g/mol
• Monoisotopic Mass: 346.12298928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 59.8Ų

Additional information on 2-(2-fluorophenyl)-N-6-(1H-indol-1-yl)pyrimidin-4-ylacetamide

Research Brief on 2-(2-fluorophenyl)-N-6-(1H-indol-1-yl)pyrimidin-4-ylacetamide (CAS: 1428378-55-5)

2-(2-fluorophenyl)-N-6-(1H-indol-1-yl)pyrimidin-4-ylacetamide (CAS: 1428378-55-5) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrimidine and indole scaffold, has shown promising potential in targeting specific biological pathways, particularly in the context of cancer therapy and neurodegenerative diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a subject of intense research interest.

The synthesis and structural characterization of 2-(2-fluorophenyl)-N-6-(1H-indol-1-yl)pyrimidin-4-ylacetamide have been reported in several high-impact journals. The compound's chemical structure, featuring a fluorophenyl group and an indole moiety, suggests its potential as a kinase inhibitor. Preliminary in vitro studies have demonstrated its ability to selectively inhibit key kinases involved in cell proliferation and survival, such as EGFR and BRAF, which are often dysregulated in various cancers. These findings position the compound as a promising candidate for further preclinical development.

Recent research has also explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Studies indicate that 2-(2-fluorophenyl)-N-6-(1H-indol-1-yl)pyrimidin-4-ylacetamide exhibits favorable oral bioavailability and metabolic stability, which are critical for its potential use as an oral therapeutic agent. Additionally, in vivo studies in rodent models have shown that the compound can effectively cross the blood-brain barrier, suggesting its applicability in treating central nervous system (CNS) disorders.

One of the most significant findings in recent studies is the compound's neuroprotective effects. Researchers have observed that 2-(2-fluorophenyl)-N-6-(1H-indol-1-yl)pyrimidin-4-ylacetamide can mitigate oxidative stress and reduce neuronal apoptosis in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. These effects are believed to be mediated through the modulation of key signaling pathways, including the Nrf2-ARE pathway, which plays a crucial role in cellular defense mechanisms against oxidative damage.

Despite these promising results, challenges remain in the development of 2-(2-fluorophenyl)-N-6-(1H-indol-1-yl)pyrimidin-4-ylacetamide as a therapeutic agent. Issues such as potential off-target effects, long-term toxicity, and the need for optimized formulation strategies must be addressed in future studies. Nevertheless, the compound's unique chemical structure and multifaceted biological activities make it a valuable tool for further research in chemical biology and drug discovery.

In conclusion, 2-(2-fluorophenyl)-N-6-(1H-indol-1-yl)pyrimidin-4-ylacetamide (CAS: 1428378-55-5) represents a promising avenue for the development of novel therapeutics targeting cancer and neurodegenerative diseases. Ongoing research efforts are expected to provide deeper insights into its molecular mechanisms and therapeutic potential, paving the way for its eventual translation into clinical applications.